Cas no 156047-28-8 (9-(N-methyl-L-valine)-Cyclosporin A)

• Product Name: 9-(N-methyl-L-valine)-Cyclosporin A
• CAS No: 156047-28-8
• MF: C₆₁H₁₀₉N₁₁O₁₂
• MW: 1188.58467650414
• CID: 154731
• Update Time: 2024-03-06

9-(N-methyl-L-valine)-Cyclosporin A Chemical and Physical Properties

Names and Identifiers

• (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methyl-hex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21,24-tripropan-2-yl-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21,24-tri(propan-2-yl)-1,4,7,10,13,16,19,22,2
• (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methyl-hex-4-enyl]-1,4,7,10,12,15,19,25,28-nonameth
• N-Methyl-val-4-csa
• N-Methyl-valyl-4-cyclosporin A
• Sdz 220-384
• Sdz-220-384
• Cyclosporin A, 9-(N-methyl-L-valine)-
• 9-(N-methyl-L-valine)-Cyclosporin A

• Inchi： 1S/C61H109N11O12/c1-25-27-28-39(15)51(74)50-55(78)64-42(26-2)57(80)66(18)32-46(73)70(22)48(37(11)12)54(77)65-47(36(9)10)60(83)67(19)43(29-33(3)4)53(76)62-40(16)52(75)63-41(17)56(79)68(20)44(30-34(5)6)58(81)69(21)45(31-35(7)8)59(82)71(23)49(38(13)14)61(84)72(50)24/h25,27,33-45,47-51,74H,26,28-32H2,1-24H3,(H,62,76)(H,63,75)(H,64,78)(H,65,77)/b27-25+/t39-,40+,41-,42+,43+,44+,45+,47+,48+,49+,50+,51-/m1/s1
• InChI Key： UUDGYAWEAWOYIK-UJUZIFHISA-N
• SMILES： [C@@H]([C@@]1([H])C(N[C@H](C(N(CC(N([C@H](C(N[C@]([H])(C(N([C@H](C(=O)N[C@@H](C)C(=O)N[C@H](C)C(=O)N(C)[C@@]([H])(CC(C)C)C(=O)N(C)[C@@H](CC(C)C)C(=O)N(C)[C@@]([H])(C(C)C)C(=O)N1C)CC(C)C)C)=O)C(C)C)=O)C(C)C)C)=O)C)=O)CC)=O)(O)[C@H](C)C/C=C/C

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 1289.7±65.0 °C(Predicted)
• pka: 13.32±0.70(Predicted)